Cas no 86774-60-9 (1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI))
86774-60-9 structure
Product Name:1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI)
CAS No:86774-60-9
MF:C8H13NO2
MW:155.194322347641
CID:708576
Update Time:2022-07-25
1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI)
- 1-Cyclopentene-1-acetic acid, -alpha--amino-, methyl ester (9CI)
- 1-Cyclopentene-1-acetic acid, -alpha--amino-, methyl ester (9CI)
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- Inchi: 1S/C8H13NO2/c1-11-8(10)7(9)6-4-2-3-5-6/h4,7H,2-3,5,9H2,1H3
- InChI Key: QDMRKGZUYYISKH-UHFFFAOYSA-N
- SMILES: C1(C(N)C(OC)=O)CCCC=1
Computed Properties
- Exact Mass: 155.095
- Monoisotopic Mass: 155.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI) Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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